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Compound of Interest

Compound Name: 6-Amino-4-methyl-nicotinamide

CAS No.: 65169-39-3

Cat. No.: B3356131

Get Quote

Executive Summary & Chemical Identity
6-Amino-4-methyl-nicotinamide (CAS: 65169-39-3) is a substituted pyridine derivative

utilized primarily as a bioactive building block in medicinal chemistry and as a structural probe

in metabolic pathway research. It is a structural analog of 6-Aminonicotinamide (6-AN), a

potent inhibitor of 6-phosphogluconate dehydrogenase. Due to this structural homology, 6-
Amino-4-methyl-nicotinamide must be handled with the presumption of significant biological

activity, including potential metabolic interference and reproductive toxicity, until definitive

toxicological data proves otherwise.

This guide provides a rigorous, self-validating framework for the safe storage, solubilization,

and experimental application of this compound.
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Property Specification

IUPAC Name 6-amino-4-methylpyridine-3-carboxamide

Molecular Formula C₇H₉N₃O

Molecular Weight 151.17 g/mol

Appearance White to off-white crystalline powder

Solubility High in DMSO, DMF; Low in Water/PBS

Primary Hazard
Irritant (Skin/Eye/Resp); Potential Reprotoxin

(Analog-based)

Safety Assessment & Engineering Controls (HSE)
Core Directive: Treat as a Potent Compound (OEB 3 equivalent).

Personal Protective Equipment (PPE) Matrix
Respiratory: N95/P2 respirator minimum; P100 required if handling open powder outside a

fume hood (not recommended).

Dermal: Double-gloving is mandatory when using DMSO as a solvent.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene. Rationale: DMSO permeates standard

nitrile in <5 minutes, carrying dissolved solutes through the skin barrier.

Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders

that can drift around side shields.

Engineering Controls
Primary Containment: All weighing and open-vial manipulations must occur within a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).
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Static Control: Use an anti-static gun or ionizer bar during weighing. Pyridine derivatives are

prone to static charge, causing powder scattering ("fly-away") which leads to inaccurate

dosing and contamination.

Storage & Stability Protocols
Objective: Prevent hydrolytic degradation and photo-oxidation.

Receipt & Long-Term Storage
Temperature: Store neat powder at -20°C.

Desiccation: The amide bond is susceptible to hydrolysis. Store the vial inside a secondary

container (e.g., a sealed Falcon tube) containing active silica gel or Drierite™.

Light: Protect from light. If the manufacturer vial is clear glass, wrap it in aluminum foil.

Freeze-Thaw Management
Repeated freeze-thaw cycles induce crystal lattice stress and condensation, degrading the

compound.

Protocol: Upon first thaw, aliquot the stock solution into single-use volumes (e.g., 50 µL or

100 µL) in amber microcentrifuge tubes.

Technical Protocol: Solubilization & Stock
Preparation
Scientific Rationale: 6-Amino-4-methyl-nicotinamide exhibits poor aqueous solubility due to

the hydrophobic methyl group and the planar pyridine ring stacking. Aqueous buffers (PBS,

TBS) should only be introduced after initial solubilization in an organic solvent.

Solvent Selection Strategy
Primary Solvent:Dimethyl Sulfoxide (DMSO).

Grade: Anhydrous, ≥99.9% (Cell Culture Grade).
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Solubility Limit: Typically ~50–100 mg/mL.

Secondary Solvent: Dimethylformamide (DMF) if DMSO is incompatible with downstream

assays.

Forbidden: Do not attempt to dissolve directly in water, saline, or alcohols (EtOH/MeOH), as

precipitation is likely at concentrations >1 mM.

Step-by-Step Preparation (10 mM Stock)
Target: Prepare 1 mL of 10 mM Stock Solution. Calculation:

.

Equilibration: Allow the product vial to warm to room temperature (RT) inside a desiccator

before opening. This prevents atmospheric water condensation on the cold powder.

Weighing: Accurately weigh 1.51 mg of powder into a sterile amber glass vial.

Note: Plastic microfuge tubes can leach plasticizers in contact with 100% DMSO over

time; glass is preferred for long-term stock storage.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30–60 seconds.

Validation: Inspect the solution against a dark background. It must be optically clear with

no particulates. If turbid, sonicate in a water bath at 37°C for 2 minutes.

Aliquoting: Dispense into single-use aliquots and store at -20°C or -80°C.

Visual Workflow (Graphviz)
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Figure 1: Safe Solubilization Workflow ensuring compound integrity and user safety.

Experimental Application Notes
Dilution for Cell Culture (The "1:1000 Rule")
To prevent solvent toxicity in cell-based assays, the final concentration of DMSO must remain <

0.5% (v/v) (ideally < 0.1%).

Protocol:

Prepare an Intermediate Dilution in culture medium.

Example: Dilute 10 mM Stock 1:100 into medium

100 µM Working Solution (1% DMSO).

Add this Working Solution to cells to achieve final concentration.

Precipitation Check: When diluting the hydrophobic stock into aqueous media, immediate

precipitation ("crashing out") may occur.

Validation: Observe the Intermediate Dilution under a microscope. If crystals are visible,

the compound is insoluble at this concentration in this specific medium. Reduce

concentration or add a solubilizing agent (e.g., Cyclodextrin).

Waste Disposal
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Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in

Hazardous Chemical Solid Waste bins (incineration).

Liquid Waste: Solutions containing 6-Amino-4-methyl-nicotinamide must be collected in

Halogenated/Organic Solvent Waste streams. Do not pour down the sink.

Scientific Context & Mechanism
While specific literature on the 4-methyl derivative is sparse compared to the parent compound,

researchers utilize this molecule to probe the steric tolerance of NAD+ binding pockets.

Pathway: Pentose Phosphate Pathway (PPP).

Potential Mechanism: Analogous to 6-AN, this compound may form a toxic NADP analog,

inhibiting 6-phosphogluconate dehydrogenase (6-PGD).

Significance: Inhibition of 6-PGD blocks the generation of NADPH, increasing cellular

susceptibility to oxidative stress (ROS) and inhibiting Ribose-5-phosphate synthesis required

for DNA repair.
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Figure 2: Hypothesized mechanism of action based on structural homology to 6-

Aminonicotinamide.
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(Provides experimental context for nicotinamide analogs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-4-methylnicotinonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-4-methylnicotinonitrile
https://www.caymanchem.com/product/10009315/6-aminonicotinamide
https://www.benchchem.com/product/b3356131/docs#application-note-handling-precautions-protocols-for-6-amino-4-methyl-nicotinamide
https://www.benchchem.com/product/b3356131/docs#application-note-handling-precautions-protocols-for-6-amino-4-methyl-nicotinamide
https://www.benchchem.com/product/b3356131/docs#application-note-handling-precautions-protocols-for-6-amino-4-methyl-nicotinamide
https://www.benchchem.com/product/b3356131/docs#application-note-handling-precautions-protocols-for-6-amino-4-methyl-nicotinamide
https://www.benchchem.com/product/b3356131?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3356131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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